9-[(2-Methoxyphenyl)methylidene]-2-nitro-9H-fluorene

• CAS No.: 190071-19-3
• Molecular Formula: C21H15NO3
• Molecular Weight: 329.3 g/mol
• IUPAC Name: 9-[(2-methoxyphenyl)methylidene]-2-nitrofluorene
• InChI: InChI=1S/C21H15NO3/c1-25-21-9-5-2-6-14(21)12-19-17-8-4-3-7-16(17)18-11-10-15(22(23)24)13-20(18)19/h2-13H,1H3
• InChI Key: LIVLGIRFBZKJEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C3=CC=CC=C3C4=C2C=C(C=C4)[N+](=O)[O-]

Description

9-[(2-Methoxyphenyl)methylidene]-2-nitro-9H-fluorene is a useful research compound. Its molecular formula is C21H15NO3 and its molecular weight is 329.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-nitrofluorene (1.05 g, 5 mmol) and 2-methoxybenzaldehyde (0.816 g, 6 mmol) in 20 mL of methanol was added KF—Al2O3 (0.75 g, 4.5 mmol). The resulting mixture was stirred at 72° C. After 6 hrs, TLC indicated that the starting material was gone. 40 mL of CH2Cl2 was added into the reaction mixture. The insoluble solid was filtrated, and the filtrate was concentrated under vacuum to give a yellow solid, which was recrystallized from alcohol and CH2Cl2 to give 1.2 g of CYD-1-70 as a yellow solid. 1H-NMR (600 MHz, CDCl3) δ 8.84 (s, 0.36H), 8.26 (m, 1.65H), 8.10 (m, 3.05H), 8.02 (s, 0.57H), 7.55 (m, 4H), 7.24 (m, 1.24H), 7.10 (m, 0.91H), 3.84 (s, 3H)